Cas no 209417-14-1 ((4-pentylcyclohexyl)acetaldehyde)

• Product Name: (4-pentylcyclohexyl)acetaldehyde
• CAS No: 209417-14-1
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 1396920
• PubChem ID: 13999085
• Update Time: 2025-04-20

(4-pentylcyclohexyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (4-pentylcyclohexyl)acetaldehyde
• cyclohexaneacetaldehyde, 4-pentyl-
• LogP
• 2-((1s,4r)-4-Pentylcyclohexyl)acetaldehyde
• A1-31669
• PCAYLZGYISOBSR-JOCQHMNTSA-N
• DTXSID401303550
• 4-pentylcyclohexylacetaldehyde
• 209417-14-1
• (trans-4-pentylcyclohexyl)acetaldehyde
• PCAYLZGYISOBSR-UHFFFAOYSA-N
• 2-(4-pentylcyclohexyl)acetaldehyde
• 4-Pentylcyclohexaneacetaldehyde
• SCHEMBL10833224
• SCHEMBL2210902

• Inchi： 1S/C13H24O/c1-2-3-4-5-12-6-8-13(9-7-12)10-11-14/h11-13H,2-10H2,1H3
• InChI Key： PCAYLZGYISOBSR-UHFFFAOYSA-N
• SMILES： O=CCC1CCC(CCCCC)CC1

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07